Cas no 5167-85-1 (2,2,5,5-tetramethylpyrrolidin-3-one)

• Product Name: 2,2,5,5-tetramethylpyrrolidin-3-one
• CAS No: 5167-85-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD19690764
• CID: 361666
• PubChem ID: 12508987
• Update Time: 2025-09-24

2,2,5,5-tetramethylpyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinone, 2,2,5,5-tetramethyl-
• 2,2,5,5-tetramethylpyrrolidin-3-one
• DTXSID20500810
• NQDVQRKVEZYOBD-UHFFFAOYSA-N
• EN300-197765
• 2,2,5,5-tetramethyl-3-oxopyrrolidine
• 2,2,5,5-tetramethyl-3-pyrrolidone
• SCHEMBL2019492
• 5167-85-1

• MDL： MFCD19690764
• Inchi： 1S/C8H15NO/c1-7(2)5-6(10)8(3,4)9-7/h9H,5H2,1-4H3
• InChI Key： NQDVQRKVEZYOBD-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)NC1(C)C

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-3-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-3-ones